Cas no 2171225-31-1 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid
• CAS No: 2171225-31-1
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6264295
• PubChem ID: 165552460
• Update Time: 2025-06-10

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methoxybenzoic acid
• EN300-1479634
• 2171225-31-1

• Inchi： 1S/C26H24N2O6/c1-15(24(29)28-16-11-12-21(25(30)31)23(13-16)33-2)27-26(32)34-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,15,22H,14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t15-/m0/s1
• InChI Key： TTYBNQXGTFZMDW-HNNXBMFYSA-N
• SMILES： O(C(N[C@@H](C)C(NC1C=CC(C(=O)O)=C(C=1)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid

Comprehensive Analysis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid (CAS No. 2171225-31-1)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid (CAS No. 2171225-31-1) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Researchers and industry professionals are increasingly searching for high-purity Fmoc-amino acids and custom peptide building blocks, making this compound a hot topic in academic and industrial circles.

The structural complexity of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid highlights its versatility. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amine functionality during peptide elongation, while the 2-methoxybenzoic acid moiety contributes to the compound's unique physicochemical properties. Recent trends in peptide-based therapeutics and targeted drug delivery systems have further amplified the demand for specialized amino acid derivatives like this one.

From a synthetic chemistry perspective, the CAS 2171225-31-1 compound exemplifies the growing need for chiral building blocks in asymmetric synthesis. The presence of the (2S)-configuration makes it particularly valuable for creating enantiomerically pure peptides, a crucial requirement in modern pharmaceutical development. Online searches for Fmoc-protection strategies and peptide coupling reagents often lead researchers to explore derivatives like this one, as evidenced by the rising search volumes for these terms in scientific databases.

Quality control aspects of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid are frequently discussed in research forums. Analytical techniques such as HPLC purity testing, mass spectrometry characterization, and chiral purity verification are essential for ensuring the compound meets the stringent requirements of peptide synthesis. The pharmaceutical industry's focus on GMP-compliant intermediates has made proper characterization of such building blocks a critical step in the manufacturing process.

Recent advancements in green chemistry have also impacted the production and application of this compound. Researchers are investigating more sustainable methods for Fmoc deprotection and exploring environmentally friendly solvents for peptide synthesis. These developments align with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic generating significant online discussion and search activity among chemistry professionals.

The storage and handling of CAS 2171225-31-1 require careful consideration of its chemical stability. Proper temperature control and moisture protection are frequently searched topics related to this compound, reflecting practical concerns in laboratory settings. The compound's sensitivity to acidic conditions and nucleophiles makes understanding its stability profile essential for successful application in synthetic workflows.

In the context of intellectual property, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid represents an interesting case study. Patent searches reveal its mention in various peptide synthesis methodologies and pharmaceutical formulations, highlighting its importance in proprietary research. The compound's structural features make it valuable for creating novel peptide conjugates and bioconjugates, areas experiencing rapid growth in medicinal chemistry.

From a commercial perspective, the global market for specialty amino acid derivatives continues to expand, driven by increasing demand for peptide-based drugs and diagnostic reagents. Suppliers of CAS 2171225-31-1 must address growing expectations for batch-to-batch consistency and comprehensive analytical documentation, reflecting the compound's critical role in research and development pipelines.

Looking forward, the scientific community anticipates further innovations involving 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybenzoic acid. Emerging applications in peptide nanomaterials, biomolecular engineering, and targeted cancer therapies suggest this compound will remain relevant in cutting-edge research. The convergence of computational chemistry and automated synthesis platforms is likely to open new possibilities for its utilization in high-throughput discovery programs.